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Compound of Interest

Compound Name: OB-24 free base

Cat. No.: B12983709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OB-24 free base is a potent and selective inhibitor of heme oxygenase 1 (HO-1). As a critical

tool in cancer research and drug development, the accurate and consistent preparation of OB-

24 stock solutions is paramount for obtaining reliable and reproducible experimental results.

These application notes provide a detailed protocol for the preparation, storage, and handling

of OB-24 free base stock solutions, as well as a method for determining its solubility.

Data Presentation
A summary of the key quantitative data for OB-24 free base is provided in the table below for

easy reference.
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Property Value Source

Molecular Weight 337.21 g/mol N/A

CAS Number 940061-39-2 N/A

Recommended Solvent DMSO
Inferred from hydrochloride salt

solubility

Recommended Stock

Concentration
10 mM - 50 mM General laboratory practice

Storage of Solid -20°C or -80°C General laboratory practice

Storage of Stock Solution
-20°C (short-term) or -80°C

(long-term) in aliquots
General laboratory practice

Experimental Protocols
Protocol 1: Preparation of a 10 mM OB-24 Free Base
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of OB-24 free base in

dimethyl sulfoxide (DMSO).

Materials:

OB-24 free base (solid)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.

Procedure:

Pre-weighing Preparation: Before opening the vial of OB-24 free base, centrifuge it briefly at

a low speed to ensure all the powder is at the bottom of the vial.

Weighing OB-24 Free Base: Carefully weigh out the desired amount of OB-24 free base
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, you will need 3.37 mg of OB-24 free base.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 337.21 g/mol = 0.0033721 g = 3.37 mg

Dissolving in DMSO: Add the appropriate volume of anhydrous/sterile DMSO to the vial

containing the weighed OB-24 free base. For a 10 mM solution with 3.37 mg of OB-24, add

1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (not exceeding 40°C) may be used to

aid dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Protocol 2: Empirical Determination of OB-24 Free Base
Solubility
This protocol outlines a general method to determine the solubility of OB-24 free base in a

solvent of choice.
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Materials:

OB-24 free base (solid)

Solvent of interest (e.g., DMSO, ethanol, PBS)

Small glass vials with screw caps

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Orbital shaker or rotator

Centrifuge

Syringe filters (0.22 µm, compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) system or a suitable spectrophotometer.

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of OB-24 free base to a

known volume of the solvent in a glass vial. The exact amount should be more than what is

expected to dissolve.

Equilibration: Tightly cap the vials and place them on an orbital shaker or rotator at a

constant temperature (e.g., room temperature or 37°C) for 24-48 hours to ensure equilibrium

is reached.

Separation of Undissolved Solid: Centrifuge the vials at a high speed (e.g., 10,000 x g) for

10-15 minutes to pellet the undissolved solid.

Filtration: Carefully collect the supernatant without disturbing the pellet and filter it through a

0.22 µm syringe filter to remove any remaining microparticles.
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Quantification: Quantify the concentration of OB-24 in the clear filtrate using a validated

analytical method such as HPLC or UV-Vis spectrophotometry against a standard curve of

known concentrations.

Solubility Determination: The determined concentration represents the solubility of OB-24
free base in that solvent at the specified temperature.

Safety Precautions
OB-24 is a potent pharmacological agent. It is crucial to handle it with care.

Obtain the Safety Data Sheet (SDS): Always obtain and review the Safety Data Sheet (SDS)

from your supplier before handling OB-24 free base. The SDS will provide comprehensive

safety and handling information.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves, at all times when handling the solid compound and

its solutions.

Engineering Controls: Handle the solid compound in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of the powder.

Disposal: Dispose of all waste materials contaminated with OB-24 according to your

institution's guidelines for chemical waste.
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Stock Solution Preparation Workflow

1. Weigh OB-24 Free Base

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing OB-24 free base stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12983709?utm_src=pdf-body-img
https://www.benchchem.com/product/b12983709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12983709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Determination Workflow

1. Add Excess Solid to Solvent

2. Equilibrate (24-48h)

3. Centrifuge to Pellet Solid

4. Filter Supernatant

5. Quantify Concentration (e.g., HPLC)

Click to download full resolution via product page

Caption: Workflow for empirical solubility determination.

To cite this document: BenchChem. [Application Notes and Protocols for OB-24 Free Base
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12983709#preparing-ob-24-free-base-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12983709?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12983709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

